![molecular formula C24H30N2O3 B2957447 N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide CAS No. 921777-65-3](/img/structure/B2957447.png)
N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide
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Description
N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide is a useful research compound. Its molecular formula is C24H30N2O3 and its molecular weight is 394.515. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Synthesis and Metabolite Development
The enantioselective synthesis of vasopressin V2 receptor antagonist OPC-31260 metabolites demonstrates the application of this compound in developing therapeutic agents. By employing lipase-catalyzed transesterification, researchers have been able to synthesize optical isomers and various metabolites, highlighting its importance in pharmaceutical development (Matsubara et al., 2000).
Antagonistic Activity Research
Research on serotonin-3 (5-HT3) receptor antagonists has identified compounds related to the structure as potent antagonists, showing potential for therapeutic applications in conditions like vomiting and nausea associated with chemotherapy (Harada et al., 1995).
Novel Heterocyclic Hybrid Synthesis
The synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids presents another application, where compounds were synthesized in good to excellent yields. These compounds show promise in nonlinear optical (NLO) properties and could be useful in the development of materials with specific electronic or optical properties (Almansour et al., 2016).
Chemical Oxidation Studies
Investigations into the chemical oxidation of anticonvulsant compounds related to the structure have provided insights into the oxidation behavior of different methyl groups, contributing to the understanding of how structural modifications can influence the pharmacological activity of a compound (Adolphe-Pierre et al., 1998).
Antidepressant/Anxiolytic and Anti-Nociceptive Effects
Research on novel 2-substituted 1,4-benzodiazepine-2-ones has explored their antidepressant, anxiolytic, and anti-nociceptive effects, showcasing the potential therapeutic benefits of compounds within this chemical class for treating depression, anxiety, and pain (Singh et al., 2010).
Novel Polycyclic System Development
The development of new polycyclic systems containing 1,4-benzodiazepine and isoindolinone fragments illustrates the compound's utility in creating complex molecular architectures that could have unique biological activities or material properties (Ukhin et al., 2011).
Properties
IUPAC Name |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2O3/c1-16(2)12-13-26-20-14-18(25-22(27)19-9-7-6-8-17(19)3)10-11-21(20)29-15-24(4,5)23(26)28/h6-11,14,16H,12-13,15H2,1-5H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGEBLMIYSNTURQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CCC(C)C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.